1-(3-methoxybenzyl)-6-oxo-N-[3-(1H-pyrazol-1-yl)propyl]-3-piperidinecarboxamide

• IUPAC Name: 1-[(3-methoxyphenyl)methyl]-6-oxo-N-(3-pyrazol-1-ylpropyl)piperidine-3-carboxamide
• InChI: InChI=1S/C20H26N4O3/c1-27-18-6-2-5-16(13-18)14-23-15-17(7-8-19(23)25)20(26)21-9-3-11-24-12-4-10-22-24/h2,4-6,10,12-13,17H,3,7-9,11,14-15H2,1H3,(H,21,26)
• InChI Key: IRWHNZIVIBWQFY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CC(CCC2=O)C(=O)NCCCN3C=CC=N3
• Molecular Formula: C20H26N4O3
• Molecular Weight: 370.4 g/mol

Description

1-(3-methoxybenzyl)-6-oxo-N-[3-(1H-pyrazol-1-yl)propyl]-3-piperidinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a piperidine-based compound that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of 1-(3-methoxybenzyl)-6-oxo-N-[3-(1H-pyrazol-1-yl)propyl]-3-piperidinecarboxamide has been studied extensively. It has been shown to act as an inhibitor of various enzymes and proteins, which are involved in different cellular processes. The compound binds to the active site of the target protein and inhibits its activity, leading to the modulation of various signaling pathways and cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function. It has also been shown to modulate various signaling pathways such as the MAPK/ERK pathway, the PI3K/Akt pathway, and the NF-κB pathway.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-methoxybenzyl)-6-oxo-N-[3-(1H-pyrazol-1-yl)propyl]-3-piperidinecarboxamide in lab experiments include its potent activity against various targets, its ability to modulate various signaling pathways, and its potential use as a therapeutic agent. However, the limitations of using this compound include its limited solubility in water, its potential toxicity, and the need for further studies to determine its safety and efficacy in vivo.

Future Directions

There are several potential future directions for the study of 1-(3-methoxybenzyl)-6-oxo-N-[3-(1H-pyrazol-1-yl)propyl]-3-piperidinecarboxamide. These include:
1. Further optimization of the synthesis method to improve the yield and purity of the compound.
2. Investigation of the compound's potential use as a therapeutic agent for the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders.
3. Study of the compound's potential use as a tool for the study of various signaling pathways and cellular processes.
4. Investigation of the compound's potential use as a lead compound for the development of new drugs with improved activity and selectivity.
5. Study of the compound's potential use as a probe for the study of protein-protein interactions and protein-ligand interactions.
In conclusion, this compound is a piperidine-based compound that has gained significant attention in the scientific community due to its potential applications in various fields. It has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions. Further studies are needed to determine its safety and efficacy in vivo and to explore its potential use as a therapeutic agent and tool for the study of various signaling pathways and cellular processes.

Synthesis Methods

The synthesis of 1-(3-methoxybenzyl)-6-oxo-N-[3-(1H-pyrazol-1-yl)propyl]-3-piperidinecarboxamide has been performed using different methods. One of the commonly used methods involves the reaction of 3-(1H-pyrazol-1-yl)propylamine with 1-(3-methoxybenzyl)piperidine-3,6-dione in the presence of a suitable solvent and catalyst. The reaction mixture is then purified using various techniques such as column chromatography, recrystallization, or HPLC to obtain the pure compound.

Scientific Research Applications

1-(3-methoxybenzyl)-6-oxo-N-[3-(1H-pyrazol-1-yl)propyl]-3-piperidinecarboxamide has been studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience. It has been shown to exhibit potent activity against various targets such as proteases, kinases, and enzymes. It has also been studied for its potential use as a therapeutic agent for the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders.